1-(3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-8-en-9-yl)pyrrolidine

• CAS No.: 64921-03-5
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol
• IUPAC Name: 1-(3,3-dimethyl-1,5-dioxaspiro[5.5]undec-9-en-9-yl)pyrrolidine
• InChI: InChI=1S/C15H25NO2/c1-14(2)11-17-15(18-12-14)7-5-13(6-8-15)16-9-3-4-10-16/h5H,3-4,6-12H2,1-2H3
• InChI Key: LQSJOXNDVHWQRO-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2(CCC(=CC2)N3CCCC3)OC1)C

Description

1-(3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-8-en-9-yl)pyrrolidine is a complex organic compound characterized by its unique spirocyclic structure. This compound features a pyrrolidine ring attached to a spirocyclic system containing a dioxaspiro moiety. The presence of the spirocyclic structure imparts significant stability and rigidity to the molecule, making it an interesting subject for various chemical and pharmaceutical studies.

Preparation Methods

The synthesis of 1-(3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-8-en-9-yl)pyrrolidine typically involves multiple steps:

Formation of the Spirocyclic Core: The initial step involves the synthesis of the spirocyclic core, which can be achieved through the reaction of cyclohexanone with 2,2-dimethyl-1,3-propanediol under acidic conditions to form 3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one.

Introduction of the Pyrrolidine Ring:

Chemical Reactions Analysis

1-(3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-8-en-9-yl)pyrrolidine undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, typically using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific substituents within the molecule.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-8-en-9-yl)pyrrolidine has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of spirocyclic compounds with potential pharmaceutical applications.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: It is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-8-en-9-yl)pyrrolidine involves its interaction with specific molecular targets and pathways. The spirocyclic structure allows the compound to bind to specific enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or modulation of receptor signaling pathways.

Comparison with Similar Compounds

1-(3,3-Dimethyl-1,5-dioxaspiro[5.5]undec-8-en-9-yl)pyrrolidine can be compared with other similar compounds, such as:

3,3-Dimethyl-1,5-dioxaspiro[5.5]undecan-9-one: This compound shares the spirocyclic core but lacks the pyrrolidine ring, making it less complex and potentially less biologically active.

1,5-Dioxaspiro[5.5]undecane, 3,3-dimethyl-: Similar to the previous compound, it lacks the pyrrolidine ring and has different chemical properties.

The uniqueness of this compound lies in its combination of the spirocyclic core and the pyrrolidine ring, which imparts distinct chemical and biological properties.